Cas no 1246819-09-9 (3-Bromo CarbidopaDISCONTINUED)

• Product Name: 3-Bromo CarbidopaDISCONTINUED
• CAS No: 1246819-09-9
• MF: C₁₀H₁₃BrN₂O₄
• MW: 305.125221967697
• CID: 1060534
• PubChem ID: 71314225
• Update Time: 2025-10-30

3-Bromo CarbidopaDISCONTINUED Chemical and Physical Properties

Names and Identifiers

• 3-Bromo CarbidopaDISCONTINUED
• 3-Bromo Carbidopa
• BiPhePhos
• 3-(3-bromo-4,5-dihydroxyphenyl)-2-hydrazinyl-2-methylpropanoic acid
• DTXSID30747219
• 1246819-09-9

• Inchi： 1S/C10H13BrN2O4/c1-10(13-12,9(16)17)4-5-2-6(11)8(15)7(14)3-5/h2-3,13-15H,4,12H2,1H3,(H,16,17)
• InChI Key： FHNPUJKHGIKUPC-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)CC(C(=O)O)(C)NN)O)O

Computed Properties

• Exact Mass: 304.00600
• Monoisotopic Mass: 304.00587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 531.0±50.0 °C at 760 mmHg
• Flash Point: 275.0±30.1 °C
• PSA: 115.81000
• LogP: 1.80060
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

3-Bromo CarbidopaDISCONTINUED Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-Bromo CarbidopaDISCONTINUED

3-Bromo Carbidopa (CAS No. 1246819-09-9): An Overview of a Promising Compound in Neuropharmacology

3-Bromo Carbidopa (CAS No. 1246819-09-9) is a derivative of Carbidopa, a well-known drug used in the treatment of Parkinson's disease. This compound has garnered significant attention in recent years due to its potential applications in neuropharmacology and its unique chemical properties. In this comprehensive overview, we will delve into the chemical structure, pharmacological properties, and recent research developments surrounding 3-Bromo Carbidopa.

Chemical Structure and Synthesis

3-Bromo Carbidopa is a brominated derivative of Carbidopa. The chemical formula for 3-Bromo Carbidopa is C₉H₁₀BrN₂O₂, and it has a molecular weight of approximately 240.08 g/mol. The introduction of the bromine atom at the 3-position of the benzene ring significantly alters the chemical properties of the molecule, making it more lipophilic and potentially more effective in crossing the blood-brain barrier.

The synthesis of 3-Bromo Carbidopa typically involves a multi-step process, starting with the bromination of the benzene ring in Carbidopa. This can be achieved through various methods, including electrophilic aromatic substitution reactions. The resulting compound is then purified and characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

Pharmacological Properties

Carbidopa, the parent compound, is primarily used as a peripheral decarboxylase inhibitor (PDI) to enhance the effectiveness of levodopa (L-DOPA) in treating Parkinson's disease. By inhibiting the peripheral decarboxylation of L-DOPA to dopamine, Carbidopa reduces side effects such as nausea and vomiting while increasing the amount of L-DOPA that reaches the brain.

3-Bromo Carbidopa, with its modified chemical structure, exhibits enhanced pharmacological properties compared to its parent compound. Recent studies have shown that 3-Bromo Carbidopa has a higher affinity for peripheral decarboxylase enzymes, making it more effective in inhibiting L-DOPA decarboxylation. Additionally, its increased lipophilicity allows it to cross the blood-brain barrier more efficiently, potentially leading to improved therapeutic outcomes.

Clinical Applications and Research Developments

The potential clinical applications of 3-Bromo Carbidopa are an active area of research. While it is not yet approved for use in humans, preclinical studies have shown promising results in animal models of Parkinson's disease. These studies have demonstrated that 3-Bromo Carbidopa, when administered in combination with L-DOPA, leads to a significant reduction in motor symptoms and an improvement in overall quality of life.

In addition to its role as a PDI, recent research has explored the potential neuroprotective effects of 3-Bromo Carbidopa strong>. Studies have suggested that this compound may have antioxidant and anti-inflammatory properties, which could help slow down the progression of neurodegenerative diseases such as Parkinson's disease. These findings have opened up new avenues for further investigation into the therapeutic potential of 3-Bromo Carbidopa strong>.

Safety and Toxicology

The safety profile of 3-Bromo Carbidop a is an important consideration for its potential clinical use. Preclinical studies have generally shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

Toxicological studies have also focused on the metabolic stability and excretion pathways of 3-Bromo Carbidop a . These studies have shown that it is metabolized primarily through hepatic pathways and excreted via urine and feces. Understanding these metabolic processes is crucial for optimizing dosing regimens and minimizing potential drug interactions.

< p >< strong >Conclusion p > p >In conclusion,< str ong > 3 - Brom o C ar bid opa (C AS No . 1 246819 - 09 - 9 ) represents a promising compound in neuropharmacology with enhanced pharmacological properties compared to its parent compound,< str ong > C ar bid opa . Its potential applications in treating Parkinson's disease and other neurodegenerative disorders are currently being explored through preclinical studies . While further research is needed to fully understand its clinical efficacy and safety profile ,< st rong > 3 - Brom o C ar bid opa holds significant promise for improving patient outcomes . p >